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Compound of Interest

Compound Name: N-Methylbenzylamine

Cat. No.: B140818 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of N-Methylbenzylamine, ensuring the safety of laboratory personnel and compliance

with environmental regulations. The following procedures are designed for researchers,

scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
N-Methylbenzylamine is a hazardous chemical that requires careful handling. It is classified

as a substance that can cause severe skin burns, eye damage, and is harmful if swallowed or

inhaled.[1][2] Always consult the Safety Data Sheet (SDS) before working with this compound.

Hazard Classification:
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Hazard Statement GHS Classification

Harmful if swallowed Acute toxicity, oral (Category 4)[2]

Causes severe skin burns and eye damage Skin corrosion/irritation (Category 1B)[2]

May cause an allergic skin reaction Skin sensitization (Sub-category 1A)

Harmful if inhaled Acute toxicity, inhalation (Category 4)[2]

Harmful to aquatic life with long lasting effects
Hazardous to the aquatic environment, long-

term hazard (Category 3)[2]

Combustible liquid Flammable liquids (Category 4)[2]

Required Personal Protective Equipment (PPE):

Before handling N-Methylbenzylamine for any purpose, including disposal preparation, all

personnel must wear the following:

Gloves: Chemical-resistant gloves such as nitrile rubber or neoprene are required.[3]

Eye Protection: Chemical safety goggles and a face shield must be worn.[3]

Body Protection: A laboratory coat, long-sleeved shirt, and long pants are mandatory.[3]

Footwear: Closed-toe shoes must be worn.[3]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[1]

Step-by-Step Disposal Protocol
The disposal of N-Methylbenzylamine must be conducted through a licensed and approved

waste disposal company.[3] Do not attempt to dispose of this chemical down the drain or in

regular solid waste.[3]

Step 1: Waste Segregation and Collection
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Collect waste N-Methylbenzylamine in a designated, properly labeled, and sealed

container.[3][4]

The container must be compatible with the chemical and clearly marked with "Hazardous

Waste" and the chemical name, "N-Methylbenzylamine".[3]

Do not mix N-Methylbenzylamine waste with other waste streams unless explicitly

approved by your institution's Environmental Health and Safety (EHS) department.[3]

Step 2: Storage of Waste

Store the sealed waste container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents and strong acids.[1]

The storage area should be equipped with an eyewash facility and a safety shower.[1]

Keep the waste container away from sources of ignition, heat, and flame.[1]

Step 3: Arrange for Professional Disposal

Contact your institution's EHS department or a certified hazardous waste disposal contractor

to arrange for pickup and disposal.[3]

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for N-
Methylbenzylamine.

Step 4: Record Keeping

Maintain a detailed record of the amount of N-Methylbenzylamine waste generated and the

date of its disposal, in accordance with local, state, and federal regulations.[3]

Spill and Emergency Procedures
In the event of a spill of N-Methylbenzylamine, follow these procedures:

Evacuate: Immediately evacuate the affected area.[3]

Ventilate: Ensure the area is well-ventilated to disperse vapors.[1][3]
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Contain: If it is safe to do so, contain the spill using an inert absorbent material such as

vermiculite, sand, or earth.[1][3] Do not use combustible materials.

Collect: Carefully collect the absorbed material and place it into a suitable, sealed container

for disposal as hazardous waste.[4]

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to your institution's EHS department immediately.[3] Do not attempt

to clean up a large spill without proper training and personal protective equipment.[3]

Disposal Workflow Diagram
The following diagram outlines the decision-making process and necessary steps for the

proper disposal of N-Methylbenzylamine.
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Start:
N-Methylbenzylamine Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)
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into a Labeled, Sealed Container

3. Store Waste Container
in a Cool, Dry, Ventilated Area Spill Occurs

4. Contact Institutional EHS
or a Licensed Waste Disposal Company

5. Complete All
Required Waste Disposal Documentation

6. Await Professional Pickup
for Final Disposal

End:
Proper Disposal Complete

Follow Spill & Emergency Procedures:
- Evacuate
- Ventilate
- Contain

- Report to EHS

Yes

After Cleanup

Click to download full resolution via product page

Caption: Workflow for the safe disposal of N-Methylbenzylamine waste.
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Disclaimer: The information provided in this document is intended as a guide and does not

replace the need for professional judgment and consultation with your institution's

Environmental Health and Safety department. Always adhere to all applicable local, state, and

federal regulations regarding chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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